![molecular formula C5H14N2<br>(CH3)2NCH2CH2CH2NH2<br>C5H14N2 B130723 3-Dimethylaminopropylamine CAS No. 109-55-7](/img/structure/B130723.png)
3-Dimethylaminopropylamine
Overview
Description
3-Dimethylaminopropylamine (DMAPA) is a weakly basic, colorless liquid . It belongs to the class of 1,3-diamines and is used as an intermediate for the synthesis of agrochemicals and surfactants . It is also used in water treatment chemicals and as a catalyst for PU and Epoxy polymerizations .
Synthesis Analysis
DMAPA is produced commercially by the addition of dimethylamine to acrylonitrile, followed by hydrogenation in the presence of ammonia .Molecular Structure Analysis
The molecular formula of DMAPA is C5H14N2 . It contains a total of 20 bonds, including 6 non-H bonds, 3 rotatable bonds, 1 primary amine (aliphatic), and 1 tertiary amine (aliphatic) .Chemical Reactions Analysis
DMAPA is commonly produced commercially via the reaction between dimethylamine and acrylonitrile (a Michael reaction) to produce dimethylaminopropionitrile. A subsequent hydrogenation step yields DMAPA . DMAPA is readily converted to the mustard dimethylaminopropyl-3-chloride, a powerful alkylating agent .Physical And Chemical Properties Analysis
DMAPA is a colorless liquid with a fishy, ammoniacal odor . It has a density of 812 mg/mL at 25 °C, a boiling point of 132.1 °C, and a molar mass of 102.181 g·mol −1 . It has a refractive index (nD) of 1.435–1.436 . It is soluble in water and organic solvents .Scientific Research Applications
Personal Care Products
DMAPA has a significant and increasing demand for its use in personal care products . It’s used in the formulation of various skincare and haircare products due to its unique properties.
Leather Processing
In the leather industry, DMAPA is used in the processing of leather products . It helps in the tanning process and enhances the quality of the leather.
Paper Industry
DMAPA is also used in the paper industry . It’s used in the production of paper and paper products, improving the strength and durability of the paper.
Rubber Industry
In the rubber industry, DMAPA is used in the production of rubber and rubber products . It helps in the vulcanization process and improves the elasticity and strength of the rubber.
Fabric Softeners
DMAPA is an intermediate in the production of fabric softeners . It imparts softness and smoothness to the fabrics and enhances their feel.
Polymers
DMAPA is used in the production of polymers . It acts as a catalyst in the polymerization process and helps in the formation of high-quality polymers.
Agrochemicals
In the field of agrochemicals, DMAPA is used in the production of various pesticides and fertilizers . It enhances the effectiveness of these agrochemicals.
Nanocatalyst
DMAPA has been grafted onto nano-titania particles to act as an economic basic heterogeneous nanocatalyst .
Safety and Hazards
Future Directions
DMAPA appears to have a significant and increasing demand for its use in personal care products . It also has applications in the leather processing, paper, and rubber industries and is an intermediate in the production of fabric softeners, polymers, agrochemicals, flocculating agents, liquid soaps, and dye intermediates .
Mechanism of Action
Target of Action
3-Dimethylaminopropylamine (DMAPA) is a versatile intermediate with a variety of applications . It is primarily used to functionalize various pharmacologically active medicinally important compounds . It is also used in the preparation of DMAPA surfactants that exhibit biological activity against Gram-positive and negative bacteria and fungi .
Mode of Action
DMAPA is commonly produced commercially via the reaction between dimethylamine and acrylonitrile to produce dimethylaminopropionitrile . A subsequent hydrogenation step yields DMAPA . DMAPA is readily converted to the mustard dimethylaminopropyl-3-chloride, a powerful alkylating agent .
Biochemical Pathways
DMAPA is used in the synthesis of antimicrobial peptides (AMPs) and their synthetic mimics . The mechanism of action of AMPs is mainly attributed to their facially amphiphilic structure. It is thought that the cationic residues on one face of the AMP first bind electrostatically with the anionic bacterial membrane surface .
Pharmacokinetics
Information on the pharmacokinetics of DMAPA is currently limited. It is known that dmapa is a weakly basic, colorless liquid . It is used as an intermediate for the synthesis of agrochemicals and surfactants .
Result of Action
DMAPA is used in the preparation of some surfactants, such as cocamidopropyl betaine, which is an ingredient in many personal care products including soaps, shampoos, and cosmetics . It is also used in the preparation of DMAPA surfactants that exhibit biological activity against Gram-positive and negative bacteria and fungi .
Action Environment
DMAPA is used in a variety of environments, including personal care products, agricultural chemicals, water treatment chemicals, and as a catalyst for PU and Epoxy polymerisations . The action of DMAPA can be influenced by environmental factors such as temperature and pH . For instance, above 35°C, explosive vapour/air mixtures may be formed .
properties
IUPAC Name |
N',N'-dimethylpropane-1,3-diamine | |
---|---|---|
Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H14N2/c1-7(2)5-3-4-6/h3-6H2,1-2H3 | |
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InChI Key |
IUNMPGNGSSIWFP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14N2, Array | |
Record name | DIMETHYLAMINOPROPYLAMINE | |
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Record name | 3-DIMETHYLAMINOPROPYLAMINE | |
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DSSTOX Substance ID |
DTXSID5025102 | |
Record name | 3-(Dimethylamino)propylamine | |
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Molecular Weight |
102.18 g/mol | |
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Physical Description |
Dimethylaminopropylamine is a colorless liquid. (NTP, 1992), Liquid; Liquid, Other Solid, Colorless liquid; [HSDB], COLOURLESS LIQUID. | |
Record name | DIMETHYLAMINOPROPYLAMINE | |
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Boiling Point |
253 °F at 760 mmHg (NTP, 1992), 123 °C, 135 °C | |
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Flash Point |
60 °F (NTP, 1992), [ICSC] 90 °F, 95 °F CC, 35 °C c.c. | |
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Solubility |
Soluble (NTP, 1992), Sol in water and org solvents, Soluble in oxygenated solvents, Solubility in water: miscible | |
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Density |
0.81 (NTP, 1992) - Less dense than water; will float, 0.8100 @ 30 °C, Relative density (water = 1): 0.81 | |
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Vapor Density |
3.5 (AIR= 1), Relative vapor density (air = 1): 3.5 | |
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Vapor Pressure |
9.75 [mmHg], Vapor pressure, kPa at 30 °C: 1.33 | |
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Product Name |
3-Dimethylaminopropylamine | |
Color/Form |
Colorless liquid | |
CAS RN |
109-55-7 | |
Record name | DIMETHYLAMINOPROPYLAMINE | |
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Melting Point |
less than -94 °F (NTP, 1992), FP: -70 °C | |
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Retrosynthesis Analysis
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.